4-[(7-Chloro-2,3,4,5-tetrahydro-1-benzoxepin-5-yl)amino]cyclohexan-1-ol

• IUPAC Name: 4-[(7-chloro-2,3,4,5-tetrahydro-1-benzoxepin-5-yl)amino]cyclohexan-1-ol
• InChI: InChI=1S/C16H22ClNO2/c17-11-3-8-16-14(10-11)15(2-1-9-20-16)18-12-4-6-13(19)7-5-12/h3,8,10,12-13,15,18-19H,1-2,4-7,9H2
• InChI Key: ODKARSBABXRQDK-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C2=C(C=CC(=C2)Cl)OC1)NC3CCC(CC3)O
• Molecular Formula: C16H22ClNO2
• Molecular Weight: 295.80 g/mol

Description

4-[(7-Chloro-2,3,4,5-tetrahydro-1-benzoxepin-5-yl)amino]cyclohexan-1-ol is a chemical compound that has been extensively studied in scientific research due to its potential therapeutic applications. It is a cyclic antidepressant that has been shown to have a variety of biochemical and physiological effects, making it a promising candidate for further study.

Mechanism of Action

The exact mechanism of action of 4-[(7-Chloro-2,3,4,5-tetrahydro-1-benzoxepin-5-yl)amino]cyclohexan-1-ol is not fully understood, but it is believed to act as a serotonin-norepinephrine reuptake inhibitor (SNRI). This means that it increases the levels of these neurotransmitters in the brain, which can lead to its antidepressant and anxiolytic effects.
Biochemical and Physiological Effects:
In addition to its effects on neurotransmitter levels, 4-[(7-Chloro-2,3,4,5-tetrahydro-1-benzoxepin-5-yl)amino]cyclohexan-1-ol has been shown to have a variety of other biochemical and physiological effects. It has been shown to modulate the activity of ion channels in the brain, and may also have anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

One advantage of using 4-[(7-Chloro-2,3,4,5-tetrahydro-1-benzoxepin-5-yl)amino]cyclohexan-1-ol in lab experiments is its well-established mechanism of action and biochemical effects. This makes it a useful tool for studying the underlying mechanisms of depression, anxiety, and neuropathic pain. However, one limitation is that it may not accurately reflect the complexity of these conditions in humans, and further research is needed to determine its efficacy in clinical settings.

Future Directions

There are several future directions for research on 4-[(7-Chloro-2,3,4,5-tetrahydro-1-benzoxepin-5-yl)amino]cyclohexan-1-ol. One area of interest is its potential as a treatment for other neurological disorders, such as bipolar disorder and post-traumatic stress disorder. Additionally, further research is needed to determine its long-term safety and efficacy in humans, as well as its potential for use in combination with other antidepressant medications.

Synthesis Methods

The synthesis of 4-[(7-Chloro-2,3,4,5-tetrahydro-1-benzoxepin-5-yl)amino]cyclohexan-1-ol involves several steps. First, 7-chloro-2,3,4,5-tetrahydro-1-benzoxepin-5-amine is reacted with cyclohexanone in the presence of a reducing agent to form 4-[(7-Chloro-2,3,4,5-tetrahydro-1-benzoxepin-5-yl)amino]cyclohexan-1-one. This intermediate is then reduced using sodium borohydride to yield the final product, 4-[(7-Chloro-2,3,4,5-tetrahydro-1-benzoxepin-5-yl)amino]cyclohexan-1-ol.

Scientific Research Applications

4-[(7-Chloro-2,3,4,5-tetrahydro-1-benzoxepin-5-yl)amino]cyclohexan-1-ol has been studied for a variety of potential therapeutic applications. It has been shown to have antidepressant and anxiolytic effects in animal models, and has also been investigated for its potential as a treatment for neuropathic pain.